Cas no 298201-37-3 (Cyanamide,methylpentyl- (9CI))

• Product Name: Cyanamide,methylpentyl- (9CI)
• CAS No: 298201-37-3
• MF: C₇H₁₄N₂
• MW: 126.199461460114
• CID: 249281
• Update Time: 2024-01-26

Cyanamide,methylpentyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Cyanamide,methylpentyl- (9CI)
• Cyanamide, methylpentyl- (9CI)

• Inchi： 1S/C7H14N2/c1-3-4-5-6-9(2)7-8/h3-6H2,1-2H3
• InChI Key： PKTZVOBNXLNLGJ-UHFFFAOYSA-N
• SMILES： N(C)(CCCCC)C#N

Computed Properties

• Exact Mass: 126.11582
• Monoisotopic Mass: 126.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27A^2

Experimental Properties

• PSA: 27.03